Cas no 88488-05-5 (4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
• CAS No: 88488-05-5
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• MDL: MFCD02731177
• CID: 1925003
• PubChem ID: 765946
• Update Time: 2025-05-20

4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-(3-pyridinylmethyl)-
• 4-AMINO-N-PYRIDIN-3-YLMETHYL-BENZENESULFONAMIDE
• F3349-0204
• 4-AMINO-N-[(PYRIDIN-3-YL)METHYL]BENZENE-1-SULFONAMIDE
• N-nicotinylsulfanilamide
• Oprea1_176612
• SCHEMBL10638309
• 88488-05-5
• CCG-116616
• Oprea1_460031
• 4-amino-N-(pyridin-3-ylmethyl)benzenesulfonamide
• AKOS000520366
• VU0135637-2
• EU-0083740
• 4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide

• MDL： MFCD02731177
• Inchi： 1S/C12H13N3O2S/c13-11-3-5-12(6-4-11)18(16,17)15-9-10-2-1-7-14-8-10/h1-8,15H,9,13H2
• InChI Key： BOHJOLAPFDFLCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 263.07284784Da
• Monoisotopic Mass: 263.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.5Ų

4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide

Introduction to 4-Amino-N-(Pyridin-3-Yl)Methylbenzene-1-Sulfonamide (CAS No: 88488-05-5)

4-Amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide, commonly referred to by its CAS number CAS No: 88488-05-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonamide group with an amino-substituted benzene ring and a pyridine moiety. The integration of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide is noteworthy for its ability to participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions. Recent studies have highlighted its role as a building block in the synthesis of bioactive compounds, particularly in the development of inhibitors for certain enzyme targets.

In terms of synthesis, researchers have explored several pathways to efficiently construct this compound. One notable approach involves the coupling of an amino benzene sulfonamide with a pyridine derivative under specific reaction conditions. This method has been optimized to enhance yield and purity, making it suitable for large-scale production in both academic and industrial settings.

The pharmacological properties of CAS No: 88488-05-5 have been extensively studied, revealing its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Preclinical studies suggest that it exhibits selective activity against certain receptors, making it a promising candidate for the treatment of chronic inflammatory diseases.

Moreover, the compound's stability under various environmental conditions has been evaluated, demonstrating its suitability for formulation into pharmaceutical products. Its ability to withstand thermal and oxidative stress ensures that it can be incorporated into tablets, capsules, or other dosage forms without degradation.

In conclusion, 4-amino-N-(pyridin-3-yl)methylbenzene-1-sulfonamide, identified by its CAS number CAS No: 88488-05-5, represents a valuable addition to the arsenal of compounds available for drug discovery and development. With ongoing research exploring its therapeutic potential and synthetic versatility, this compound is poised to play a significant role in advancing medical treatments in the near future.